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Compound of Interest

Compound Name: Trichloroethanol

Cat. No.: B127377 Get Quote

Ensuring laboratory safety and environmental compliance necessitates a clear and robust

procedure for the disposal of chemical waste. Trichloroethanol, a halogenated alcohol,

requires careful handling and specific disposal protocols due to its potential hazards. This guide

provides essential, step-by-step information for researchers, scientists, and drug development

professionals on the proper disposal of trichloroethanol, aligning with the principles of

laboratory safety and responsible chemical management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to be aware of the inherent risks

associated with trichloroethanol. Always consult the Safety Data Sheet (SDS) for the most

comprehensive information.

Personal Protective Equipment (PPE): When handling trichloroethanol, appropriate PPE is

mandatory to prevent exposure. This includes:

Eye Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's eye

and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

Skin Protection: Use appropriate protective gloves to prevent skin contact.[1]

Body Protection: Wear suitable protective clothing to avoid skin exposure.[1]

In Case of a Spill:
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Immediately evacuate the area and remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Absorb the spill with an inert material, such as vermiculite, sand, or a commercial sorbent.[2]

Do not use combustible materials like paper towels for large spills.[2]

Collect the absorbed material and place it into a suitable, clean, dry, and closed container for

disposal.[1]

Clean the spill area with soap and water or another suitable solvent as recommended by

your institution's Environmental Health and Safety (EHS) department.[2]

All contaminated materials, including absorbents and PPE, must be disposed of as

hazardous waste.[2]

Hazardous Waste Classification
Proper disposal begins with correct waste classification. Trichloroethanol is a halogenated

organic solvent.[3] In the United States, the Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][4]

Spent halogenated solvents are often classified as F-listed hazardous waste.[4][5][6]

Specifically, waste codes such as F001 and F002 may apply to spent solvent mixtures

containing trichloroethylene, a related compound.[5][6] It is the responsibility of the waste

generator to determine if a discarded chemical is classified as hazardous waste by consulting

local, regional, and national regulations.[7]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of

trichloroethanol waste.

1. Waste Identification and Segregation:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Trichloroethanol."
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Segregation: It is critical to segregate halogenated waste from non-halogenated waste.[2][3]

Mixing these waste streams can lead to dangerous reactions and significantly increase

disposal costs.[3] Do not mix trichloroethanol waste with other waste streams such as

acids, bases, or oxidizers.[2]

2. Waste Accumulation and Storage:

Container: Use a compatible, sealed, and labeled plastic or glass container for liquid

trichloroethanol waste.[2] The container must be kept closed at all times, except when

adding waste.[2]

Storage Area: Store the waste container in a designated, well-ventilated area, away from

heat and sources of ignition.[1][8] The storage area should be secure and accessible only to

authorized personnel.

3. Arranging for Disposal:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of

the trichloroethanol waste.

Documentation: Ensure all required waste disposal documentation is completed accurately

and retained for your records.

4. Emergency Procedures: In case of exposure, follow these first aid measures immediately

and seek medical attention:[1][9]

Eyes: Flush with plenty of water for at least 15 minutes, occasionally lifting the upper and

lower eyelids.[1]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing and shoes.[1]

Inhalation: Move the person to fresh air.[9]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT

induce vomiting.[1]
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Quantitative Data Summary
Property Value Reference

Molecular Formula C2H3Cl3O [1]

Molecular Weight 149.40 g/mol [1]

Physical State Liquid [1]

Appearance Clear, almost colorless [1]

Boiling Point 151 °C @ 760 mmHg [1]

Melting Point 17.8 °C [1]

Specific Gravity 1.5570 g/cm3 [1]

Vapor Pressure 1 mmHg @ 20 °C [1]

Flash Point 88 °C (190 °F) [10]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. For detailed methodologies of experiments involving trichloroethanol,
please refer to your specific laboratory protocols and relevant scientific literature.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of trichloroethanol.
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Caption: Workflow for the safe disposal of trichloroethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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